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Compound of Interest

Compound Name: 3-Bromo-4'-ethylbenzophenone
CAS No.: 844879-29-4
Cat. No.: B1273309
Get Quote
. J

3-Bromo-4'-ethylbenzophenone is a halogenated aromatic ketone. Its structure combines a
benzoyl group, substituted with bromine, and a 4-ethylphenyl group. This combination of
functional groups suggests a toxicological profile that necessitates careful handling to mitigate
risks of irritation, sensitization, and potential long-term health effects.[7]

Based on analysis of compounds like 3-bromobenzaldehyde, 4'-ethylacetophenone, and
benzophenone itself, the following GHS (Globally Harmonized System of Classification and
Labelling of Chemicals) classifications are inferred.[3][4]
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Hazard Class

Inferred Classification &
Precautionary Statement
Code

Rationale / Notes

Acute Toxicity, Oral

Category 4 - H302: Harmful if

swallowed.

Common classification for
similar substituted aromatic

compounds.[3][4]

Skin Corrosion/Irritation

Category 2 - H315: Causes

skin irritation.

Halogenated and ketone
functionalities frequently cause
skin irritation.[3][4][5]

Serious Eye Damage/Irritation

Category 2A - H319: Causes

serious eye irritation.

A common hazard for
powdered or crystalline organic
solids.[3][4]

Specific Target Organ Toxicity
(Single Exposure)

Category 3 - H335: May cause

respiratory irritation.

Fine dusts or vapors can

irritate the respiratory tract.[3]

[4]

Long-term Hazard

(Carcinogenicity)

Suspected Carcinogen - H351

(applies to Benzophenone)

The parent compound,

benzophenone, is suspected
of causing cancer.[2][8] This
risk should be considered for

its derivatives.

Hazardous to the Aquatic

Environment

Chronic Category 3 - H412:
Harmful to aquatic life with

long lasting effects.

Benzophenone is toxic to
aquatic life; this is a common
trait for persistent aromatic

compounds.[2][9]

Section 2: A Proactive Safety Framework: The
Hierarchy of Controls

Effective chemical safety is not merely about personal protective equipment (PPE). Itis a

systematic approach to risk reduction. The "Hierarchy of Controls" is a fundamental principle

that prioritizes the most effective control measures. This framework must be the foundation of

any standard operating procedure (SOP).
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Hierarchy of Controls for 3-Bromo-4'-ethylbenzophenone
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Caption: The Hierarchy of Controls prioritizes safety strategies.

Section 3: Standard Operating Protocol for Safe
Handling
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This protocol assumes the compound is a solid powder, a common physical state for such
molecules.[3]

Required Engineering Controls

» Ventilation: All manipulations that could generate dust or aerosols (e.g., weighing,
transferring, preparing solutions) must be performed inside a certified chemical fume hood.
[8][10] The fume hood provides the primary barrier to prevent inhalation exposure.

o Safety Equipment: An operational safety shower and eyewash station must be immediately
accessible in the laboratory.[9]

Personal Protective Equipment (PPE) Protocol

PPE is the final barrier between the researcher and the chemical. Do not handle this compound
until all safety precautions have been read and understood.[8]
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Protection Type

Specification

Rationale

Hand Protection

Nitrile or Butyl rubber gloves.

Provides protection against
incidental contact. For
prolonged contact or
immersion, consult glove
manufacturer's resistance
charts. Discard and replace
gloves immediately if

contaminated.[9]

Eye/Face Protection

ANSI Z87.1-rated safety
goggles.

Protects against splashes and
dust. A face shield should be
worn in addition to goggles if
there is a significant splash
hazard.[2][3]

Skin/Body Protection

Flame-retardant laboratory

coat.

Protects skin and personal
clothing from contamination.
Ensure cuffs are tucked into

gloves.[11]

Respiratory Protection

Not required if work is confined

to a fume hood.

If engineering controls fail or
for emergency response, a
NIOSH-approved respirator
with organic vapor/particulate

cartridges is necessary.[2]

Step-by-Step Handling Workflow

e Preparation: Designate a specific area within the fume hood for handling the compound.

Ensure all necessary equipment (spatulas, weigh boats, solvents, waste containers) is inside

the hood before starting.

» Weighing: Tare the balance with a weigh boat. Carefully transfer the solid compound using a

dedicated spatula to minimize dust generation.[2] Avoid any dispersal of dust into the air.[2]

» Dissolution: If making a solution, add the solvent to the vessel containing the weighed solid.

Do not add the solid to the solvent, as this can increase dust formation. Use a magnetic
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stirrer for mixing.

o Transfer: When transferring solutions, use appropriate glassware (e.g., cannulas, syringes)
to minimize splashes.

o Post-Handling: After completing the work, decontaminate all surfaces in the designated area.
Wipe down spatulas and any reusable equipment before removing them from the fume hood.

o Hygiene: Immediately remove all contaminated clothing.[2] Wash hands and any exposed
skin thoroughly with soap and water after handling and before leaving the laboratory.[3] Do
not eat, drink, or smoke in the work area.[3]

Section 4: Emergency and Spill Management
Protocols

Rapid and correct response during an emergency is critical. All personnel must be trained on
these procedures.

Exposure Response Workflow

© 2026 BenchChem. All rights reserved. 6/12 Tech Support


https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25664B.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11941~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2022:51:38~~3-Bromobenzaldehyde~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11941~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2022:51:38~~3-Bromobenzaldehyde~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273309?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Personnel Exposure Response Protocol

Exposure Event Occurs

Skin Contact Eye Contact

Inhalation Ingestion

Move to fresh air immediately. Remove contaminated clothing. Flush eyes with water for 15-20 minutes. Rinse mouth thoroughly.
If breathing is difficult, give oxygen. Flush skin with soap and water for 15-20 minutes. Remove contact lenses if possible. Do NOT induce vomiting.

= Seek Immediate Medical Attention. o
Provide SDS/Safety Guide to responders.

Click to download full resolution via product page

Caption: Workflow for responding to an exposure event.

 Inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[3]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15-20 minutes.[2][3] Remove all contaminated clothing.

o Eye Contact: Protect the unexposed eye and rinse the affected eye(s) gently with water for
15-20 minutes, removing contact lenses if possible.[2][3] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting.[3] Rinse the mouth thoroughly with water and seek
immediate medical advice.[2]
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Spill Management

A chemical spill should be handled promptly and safely.

Solid Chemical Spill Response

Alert personnel in the area.
Isolate the spill.

Is the spill large or outside the fume hood?

Wear appropriate PPE.
Cover gently with inert absorbent material
(e.g., vermiculite, sand).

Evacuate the area.
Contact EH&S / Emergency Response.

Sweep material into a labeled waste container.
Avoid creating dust.

Decontaminate the area with soap and water.

Dispose of waste via hazardous chemical procedures.
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Caption: Decision tree for managing a solid chemical spill.
For a minor spill inside a fume hood:
e Ensure proper PPE is worn.

o Gently cover the spill with an inert absorbent material like vermiculite or sand to avoid raising
dust.[2]

o Carefully sweep the mixture into a clearly labeled hazardous waste container.[8]
o Decontaminate the spill area with soap and water, followed by a solvent rinse if appropriate.
» Dispose of all contaminated materials as hazardous waste.[9]

For a major spill or any spill outside of a fume hood, evacuate the area and contact your
institution's Environmental Health & Safety (EH&S) department immediately.

Section 5: Storage and Waste Disposal

» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][5] The
storage area should be locked up and accessible only to authorized personnel.[8][9] Keep
away from incompatible materials such as strong oxidizing agents.[5]

» Waste Disposal: Dispose of the chemical and any contaminated materials in accordance with
all local, regional, and national regulations.[9] Do not allow the product to enter drains or
waterways.[10]

Section 6: Toxicological Context

The potential toxicity of 3-Bromo-4'-ethylbenzophenone is derived from its constituent parts.
Halogenated aromatic hydrocarbons can be persistent and exhibit complex toxicities.[7] The
ketone group can participate in various metabolic pathways. As with the parent compound
benzophenone, there is a structural alert for potential long-term effects, including
carcinogenicity, which warrants handling this compound with high diligence as if it were a
confirmed hazard.[8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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